Cas no 918625-10-2 (5-Hydroxypentyl 4-formyl-1H-pyrrole-2-carboxylate)
918625-10-2 structure
Product Name:5-Hydroxypentyl 4-formyl-1H-pyrrole-2-carboxylate
CAS No:918625-10-2
MF:C11H15NO4
MW:225.241103410721
CID:772865
Update Time:2023-08-03
5-Hydroxypentyl 4-formyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole-2-carboxylic acid, 4-formyl-, 5-hydroxypentyl ester
- 5-hydroxypentyl 4-formyl-1H-pyrrole-2-carboxylate
- 5-Hydroxypentyl 4-formyl-1H-pyrrole-2-carboxylate
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- Inchi: 1S/C11H15NO4/c13-4-2-1-3-5-16-11(15)10-6-9(8-14)7-12-10/h6-8,12-13H,1-5H2
- InChI Key: UMPWXOOZQGWSJA-UHFFFAOYSA-N
- SMILES: O(C(C1=CC(C=O)=CN1)=O)CCCCCO
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 232
- Topological Polar Surface Area: 79.4
5-Hydroxypentyl 4-formyl-1H-pyrrole-2-carboxylate Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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